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Compound of Interest

Compound Name: Thymine-d4

Cat. No.: B1484518 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety data and handling precautions for

Thymine-d4. The information is intended to support researchers, scientists, and drug

development professionals in the safe and effective use of this deuterated nucleobase. This

guide summarizes key quantitative data, outlines detailed experimental protocols for handling,

and provides visual workflows for safety and comprehension.

Chemical and Physical Properties
Thymine-d4 is a deuterated form of the pyrimidine nucleobase, thymine. In this isotopologue,

four hydrogen atoms have been replaced by deuterium. It is commonly used as an internal

standard in mass spectrometry-based research for the quantification of thymine.

Table 1: Quantitative Data for Thymine-d4
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Property Value Source(s)

Chemical Formula C₅H₂D₄N₂O₂ [1]

Molecular Weight 130.1 g/mol [1]

CAS Number 156054-85-2 [1]

Appearance White crystalline solid/powder [2]

Melting Point 316-317 °C [3]

Boiling Point 335 °C (decomposes)

Solubility in Water
3.82 g/L (for non-deuterated

thymine)

Solubility in Organic Solvents

- DMSO: ~3 mg/mL - Ethanol:

~2 mg/mL (for non-deuterated

thymine) - DMF: ~20 mg/mL

(for non-deuterated thymine)

Density
1.223 g/cm³ (calculated for

non-deuterated thymine)

Vapor Pressure Not available

Safety Data Sheet (SDS) Summary
The following is a summary of the key safety information for Thymine-d4, compiled from

various supplier Safety Data Sheets.

Hazard Identification
Thymine-d4 is generally not classified as a hazardous substance. However, as with any

chemical, it should be handled with care. Potential hazards include:

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Inhalation: May cause respiratory tract irritation if inhaled as a dust.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.caymanchem.com/product/36329/thymine-d4
https://www.caymanchem.com/product/36329/thymine-d4
https://www.caymanchem.com/product/36329/thymine-d4
https://www.solubilityofthings.com/5-methyl-1h-pyrimidine-24-dione
https://en.wikipedia.org/wiki/Thymine
https://www.benchchem.com/product/b1484518?utm_src=pdf-body
https://www.benchchem.com/product/b1484518?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1484518?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: May be harmful if swallowed.

First-Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention if irritation persists.

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Get

medical attention if irritation develops or persists.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.

Ingestion: Wash out mouth with water. Do NOT induce vomiting. Get medical attention.

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.

Hazardous Combustion Products: May produce carbon oxides (CO, CO₂) and nitrogen

oxides (NOx) upon combustion.

Handling and Storage
Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep container tightly closed in a dry and well-ventilated place. Recommended

storage temperature is -20°C.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles.

Skin Protection: Wear protective gloves and a lab coat.

Respiratory Protection: Use a NIOSH-approved dust mask if handling large quantities or if

dust formation is likely.
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Toxicological Information
Specific toxicological studies on Thymine-d4 are limited. The toxicological properties are

expected to be similar to those of non-deuterated thymine. Deuteration may alter the

pharmacokinetic profile of a compound, potentially affecting its metabolic stability and toxicity.

However, without specific data for Thymine-d4, a cautious approach is recommended.

The toxicity of nucleoside analogues, a class of compounds to which thymine is related, can be

cell- and tissue-specific, often linked to their uptake and metabolism. Some nucleoside

analogues have been associated with mutagenic properties.

Experimental Protocols for Safe Handling
The following protocols are designed to ensure the safe handling of Thymine-d4 in a

laboratory setting, from receipt to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Verification: Confirm that the product name, CAS number, and quantity match the order.

Storage: Store the container in a designated, well-ventilated, and secure area, at the

recommended temperature of -20°C. The storage location should be clearly labeled.

Preparation of Stock Solutions
Personal Protective Equipment: Wear appropriate PPE, including a lab coat, gloves, and

safety goggles.

Weighing: Weigh the required amount of Thymine-d4 in a chemical fume hood or a balance

enclosure to minimize dust inhalation.

Dissolving: Add the appropriate solvent (e.g., DMSO) to the solid in a suitable container. If

necessary, use sonication to aid dissolution.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date of

preparation, and your initials.
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Storage: Store the stock solution at the recommended temperature, protected from light if

necessary.

Use in Experiments
Work Area: Conduct all work with Thymine-d4 in a designated and well-ventilated area, such

as a chemical fume hood.

Spill Prevention: Use a disposable bench liner to contain any potential spills.

Cross-Contamination: Use dedicated equipment (pipettes, tips, etc.) to avoid cross-

contamination.

Waste Disposal
Segregation: Segregate waste contaminated with Thymine-d4 from other laboratory waste

streams.

Solid Waste: Dispose of contaminated solid waste (e.g., pipette tips, gloves, vials) in a

clearly labeled, sealed container for chemical waste.

Liquid Waste: Collect liquid waste containing Thymine-d4 in a labeled, leak-proof container.

Disposal Route: Dispose of all waste in accordance with local, state, and federal regulations.

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidelines. Do not dispose of down the drain unless explicitly permitted by your institution's

EHS.

Visual Guides
The following diagrams, created using the DOT language, illustrate key safety and handling

workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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